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Compound of Interest

Compound Name: Branosotine

Cat. No.: B15621036

Introduction

Branosotine is a synthetic steroid molecule analogous to a class of plant hormones known as
brassinosteroids. In botanical contexts, brassinosteroids are crucial for growth and
development. Emerging research suggests that Branosotine may have therapeutic potential in
mammalian systems, particularly in the realm of neuroscience. These application notes provide
detailed protocols for cell-based assays to investigate the neuroprotective and
neuroregenerative properties of Branosotine, targeting researchers and professionals in drug
development.

Hypothesized Mechanism of Action in Neuronal
Cells

While the definitive mechanism in mammalian cells is under investigation, it is hypothesized
that Branosotine may interact with cell surface receptors, potentially analogous to the plant
brassinosteroid receptor BRI1 (Brassinosteroid Insensitive 1), a leucine-rich repeat receptor
kinase. This interaction is thought to trigger intracellular signaling cascades that modulate gene
expression, leading to enhanced cell survival and neurite outgrowth. Key downstream
mediators in plants include the GSK3-like kinase BIN2 and transcription factors BZR1 and
BES1. Analogous pathways in mammals, such as the PI3K/Akt/GSK3[ signaling cascade, are
critical for neuronal survival and are a plausible target for Branosotine's action.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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